N-Cyclohexylmaleimide
N-Cyclohexylmaleimide
N-Cyclohexylmaleimide (CHMI, NCMI) is a cyclic imide. Diels-Alder reactions of 9-hydroxymethylanthracene with CHMI catalyzed by hydrophobic nanospace confined within the self-assembled Pd6 open cage bearing triimidazole walls have been reported. It undergoes Diels-Alder reactions with various aromatic hydrocarbons promoted by self-assembled coordination cage. This cage acts as nanometer-sized molecular flask and hence promotes this reaction. CHMI is reported to undergo radical polymerization readily under various polymerization conditions to afford poly(CHMI), having excellent thermal stability.
Brand Name:
Vulcanchem
CAS No.:
1631-25-0
VCID:
VC21221452
InChI:
InChI=1S/C10H13NO2/c12-9-6-7-10(13)11(9)8-4-2-1-3-5-8/h6-8H,1-5H2
SMILES:
C1CCC(CC1)N2C(=O)C=CC2=O
Molecular Formula:
C10H13NO2
Molecular Weight:
179.22 g/mol
N-Cyclohexylmaleimide
CAS No.: 1631-25-0
Cat. No.: VC21221452
Molecular Formula: C10H13NO2
Molecular Weight: 179.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | N-Cyclohexylmaleimide (CHMI, NCMI) is a cyclic imide. Diels-Alder reactions of 9-hydroxymethylanthracene with CHMI catalyzed by hydrophobic nanospace confined within the self-assembled Pd6 open cage bearing triimidazole walls have been reported. It undergoes Diels-Alder reactions with various aromatic hydrocarbons promoted by self-assembled coordination cage. This cage acts as nanometer-sized molecular flask and hence promotes this reaction. CHMI is reported to undergo radical polymerization readily under various polymerization conditions to afford poly(CHMI), having excellent thermal stability. |
|---|---|
| CAS No. | 1631-25-0 |
| Molecular Formula | C10H13NO2 |
| Molecular Weight | 179.22 g/mol |
| IUPAC Name | 1-cyclohexylpyrrole-2,5-dione |
| Standard InChI | InChI=1S/C10H13NO2/c12-9-6-7-10(13)11(9)8-4-2-1-3-5-8/h6-8H,1-5H2 |
| Standard InChI Key | BQTPKSBXMONSJI-UHFFFAOYSA-N |
| SMILES | C1CCC(CC1)N2C(=O)C=CC2=O |
| Canonical SMILES | C1CCC(CC1)N2C(=O)C=CC2=O |
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